Cas no 89426-96-0 (6-Chloro-5-fluoro-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 6-Chloro-5-fluoro-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 89426-96-0
• MF: C₈H₃ClF₄N₂
• MW: 238.569434404373
• MDL: MFCD01658447
• CID: 1941477
• PubChem ID: 198633
• Update Time: 2025-04-21

6-Chloro-5-fluoro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-fluoro-2-(trifluoromethyl)-1h-benzimidazole
• 6-Chloro-5-fluoro-2-(trifluoromethyl)benzimidazole
• Benzimidazole, 6-chloro-5-fluoro-2-(trifluoromethyl)-
• 1H-Benzimidazole, 5-chloro-6-fluoro-2-(trifluoromethyl)-
• 6-CHLORO-5-FLUORO-2-(TRIFLUOROMETHYL)-1H-BENZIMIDAZOLE
• AC1L55QX
• KB-87927
• LS-32765
• DTXSID60237658
• 89426-96-0
• 6-Chloro-5-fluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole
• AKOS025312320
• DTXCID10160149
• MFCD01658447
• 6-Chloro-5-fluoro-2-(trifluoromethyl)-1H-benzimidazole

• MDL： MFCD01658447
• Inchi： 1S/C8H3ClF4N2/c9-3-1-5-6(2-4(3)10)15-7(14-5)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： LRLCGSNWJZYZLV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(C(F)(F)F)N2)F

Computed Properties

• Exact Mass: 237.992
• Monoisotopic Mass: 237.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 307.4±42.0 °C at 760 mmHg
• Flash Point: 139.7±27.9 °C
• Refractive Index: 1.555
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Chloro-5-fluoro-2-(trifluoromethyl)-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles